
Cloransulam-methyl ecotoxicity fish aquatic
plants

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cloransulam-Methyl

CAS No.: 147150-35-4

Cat. No.: S524048

Get Quote

Ecotoxicity Profile of Cloransulam-methyl

The table below synthesizes the available quantitative ecotoxicity data for Cloransulam-methyl. A blank

cell indicates that specific data was not available in the search results.

Organism / Aspect Toxicity Level Key Data & Comments

Fish High Toxicity [1] Regarded as more toxic to fish than to birds or aquatic
invertebrates [1].

Aquatic Plants High Toxicity [1] Considered toxic to aquatic plants and algae [1].

Aquatic
Invertebrates

Low to Moderate

Toxicity [1]

Has a low level of toxicity to aquatic invertebrates [1].

Honeybees High Toxicity [1] Shows a high level of toxicity to honeybees [1].

Earthworms High Toxicity [1] [2] Considered toxic to earthworms; induces oxidative stress
and DNA damage [1] [2].

| Environmental Fate | -- | Soil half-life (DT₅₀): 10-15 days (Non-persistent) [1]. Water solubility: 184

mg/L (moderate) [1]. Mobility: Mobile in soil; may leach to groundwater [1]. |
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Experimental Insights & Mechanistic Pathways

While detailed protocols for fish and aquatic plants were not found, a study on earthworms provides a

methodological framework and reveals the compound's mechanism of action, which is relevant for

understanding its potential impact on other organisms.

The following diagram illustrates the mechanism of oxidative stress induced by Cloransulam-methyl, as

observed in earthworms:
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Oxidative stress mechanism induced by Cloransulam-methyl.

Key experimental findings and methodological approaches from the earthworm study include [2]:

Test Organism: Eisenia fetida (a standard model organism for soil toxicology).
Exposure Concentrations: 0.1 mg/kg and 1.0 mg/kg of soil.
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Exposure Duration: 28 and 56 days (aligned with the compound's soil half-life).

Key Endpoints Measured:
Biochemical: Reactive Oxygen Species (ROS), Superoxide Dismutase (SOD), Catalase

(CAT), Glutathione S-transferase (GST), Malondialdehyde (MDA).
Genetic: 8-hydroxydeoxyguanosine (8-OHdG), a marker for oxidative DNA damage.

Gene Expression: Levels of stress-related genes (Hsp70, CRT, TCTP, ANN).
Data Analysis: Use of the Integrated Biomarker Response (IBR) index to combine multiple indicator

responses into a comprehensive toxicity assessment.

Research Implications & Data Gaps

The earthworm study demonstrates that Cloransulam-methyl can induce significant toxicity at sublethal

concentrations through oxidative stress. This mechanistic pathway is a common response in various

organisms exposed to environmental contaminants.

The provided data confirms high toxicity to fish and aquatic plants, but specific dose-
response relationships and standardized test protocols (e.g., OECD guidelines for fish or
aquatic plant bioassays) were not available in the search results.
For a complete risk assessment, you should consult the primary source documents used by
the EPA to establish its Aquatic Life Benchmarks [3]. These documents contain the full
experimental data from which the toxicity values are derived.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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